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Compound of Interest

Compound Name: Oleyl Oleate

Cat. No.: B145538

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oleyl oleate is the ester of oleyl alcohol and oleic acid, both of which are derived from natural,
plant-based sources like olive and palm oil.[1] It is a widely used emollient in the cosmetic and
pharmaceutical industries, valued for its non-greasy feel and excellent moisturizing properties.
[1] This document provides detailed application notes and experimental protocols for the
evaluation and use of oleyl oleate in various formulations.

Physicochemical Properties and General
Applications

Oleyl oleate is a clear, pale yellow liquid that is soluble in organic solvents but not in water.[1]
It is known for its silky, luxurious feel on the skin, making it a popular choice for creams, lotions,
serums, and hair conditioners.[1] Its ability to trap moisture on the skin's surface helps to keep
the skin hydrated and improves elasticity.[1] Recommended use levels in formulations are
typically between 1% and 10%.[1]

Table 1: Physicochemical Properties of Oleyl Oleate
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Property Value Reference
Chemical Formula C36H6802 [1]
Molecular Weight 532.92 g/mol
Appearance Clear, pale yellow liquid [1]
Odor Mild
Solubility Insolu.ble in water, soluble in
organic solvents
Recommended Use Level 1% - 10% [1]

Emollient Performance and Sensory Profile

The performance of an emollient is determined by its effect on skin barrier function and its
sensory characteristics upon application. Key parameters include skin hydration,
transepidermal water loss (TEWL), spreadability, and sensory attributes like oiliness and
residue.

Skin Hydration and Barrier Function

Emollients like oleyl oleate form a thin film on the skin, which helps to reduce transepidermal
water loss (TEWL) and increase skin hydration. While specific quantitative data for oleyl oleate
is limited in publicly available literature, studies on similar molecules like oleic acid and oleyl
alcohol demonstrate their impact on skin barrier properties. For instance, oleic acid has been
shown to increase the fluidity of the stratum corneum lipids, which can enhance the penetration
of other active ingredients.

Table 2: Comparative Efficacy of Oleic Acid and Oleyl Alcohol on Skin Barrier Function
(HNustrative)
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. . Oleyl Alcohol
Parameter Oleic Acid (0.75%) Control (Solvent)
(0.75%)

Increase in TEWL ) o

Higher Increase Lower Increase No Significant Change
(after 24h)
Effect on Skin o o o

Significant Effect Less Significant Effect ~ No Significant Change

Electrical Impedance

Note: This data is illustrative and based on a study comparing oleic acid and oleyl alcohol. It
suggests that while both can act as penetration enhancers, they may have different impacts on

skin barrier integrity.

Spreadability and Viscosity

The spreadability of an emollient is crucial for the aesthetic and sensory experience of a
cosmetic product. It is generally inversely correlated with viscosity. While specific data for oleyl
oleate is not readily available, a study on decyl oleate, a chemically similar emollient, provides
valuable comparative insights.

Table 3: Physicochemical and Sensory Properties of Decyl Oleate Compared to Other
Emollients
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. Sensory -
] . Spreadabilit o Sensory - Sensory -
. Viscosity Difficulty of . .
Emollient y (mm?/10 . Oiliness Residue
(mPa-s) . Spreading
min) (Score) (Score)
(Score)
Decyl Oleate 33 1100 3.5 4.8 4.2
Isopropyl
p_ i 5 1600 2.1 35 2.8
Myristate
Mineral Oill 20 1300 3.1 5.5 5.0
Cyclomethico
4 1800 15 1.2 1.0
ne
Octyldodecan
65 700 5.2 6.5 6.0

ol

Data is representative from a study including decyl oleate and is intended to provide a
comparative context for oleyl oleate. Scores are on a 1-10 scale, with higher scores indicating
greater intensity of the attribute.

Experimental Protocols

Protocol for Preparation of an Oil-in-Water (O/W)
Emulsion

This protocol outlines the basic steps for creating a simple O/W cream incorporating oleyl
oleate.

Materials:

e Oil Phase:
o Oleyl Oleate (e.g., 10-15%)
o Cetearyl Alcohol (e.g., 2-3%)

o Glyceryl Stearate (e.g., 2-3%)
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o \Water Phase:

o Deionized Water (g.s. to 100%)

o Glycerin (e.g., 3-5%)

e Preservative: (e.g., Phenoxyethanol at 0.5-1.0%)

» Fragrance/Active Ingredients: As desired

Procedure:

Preparation of Phases:
o In a heat-resistant beaker, combine all ingredients of the oil phase.

o In a separate heat-resistant beaker, combine all ingredients of the water phase.

Heating:

o Heat both phases separately to 70-75°C in a water bath. Stir both phases until all
components are fully dissolved and uniform.

Emulsification:

o Slowly add the water phase to the oil phase while continuously stirring with a
homogenizer.

o Homogenize at a moderate speed for 5-10 minutes until a uniform emulsion is formed.

Cooling:

o Begin to cool the emulsion while stirring gently with a propeller mixer.

Addition of Post-Emulsification Ingredients:

o Once the emulsion has cooled to below 40°C, add the preservative, fragrance, and any
other heat-sensitive active ingredients.
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» Final Mixing and Storage:

o Continue to stir gently until the cream has reached room temperature and has a smooth,
uniform consistency.

o Package in an appropriate container.

Diagram: Workflow for O/W Emulsion Preparation
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Caption: Workflow for preparing an oil-in-water emulsion with oleyl oleate.

Protocol for Emulsion Stability Testing
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This protocol describes accelerated stability testing to predict the shelf-life of a formulation
containing oleyl oleate.

Methods:
e Freeze-Thaw Cycling:
o Place the product at -10°C for 24 hours.
o Remove and place at room temperature (25°C) for 24 hours.

o This constitutes one cycle. A stable product should pass at least three cycles without
showing signs of separation, crystallization, or significant changes in texture, color, or
odor.

o Centrifugation Test:
o Heat the emulsion to 50°C.
o Centrifuge for 30 minutes at 3000 rpm.

o Inspect the sample for any signs of creaming or separation. This test is particularly
important for formulations containing powders.

o Elevated Temperature Stability:

o Store the product at an elevated temperature (e.g., 45°C) for a period of one to three
months.

o Evaluate the product at regular intervals (e.g., weekly or bi-weekly) for changes in physical
properties (viscosity, pH, appearance) and packaging compatibility. A product stable for
three months at 45°C is generally considered to have a shelf life of about two years at
room temperature.

Protocol for Sensory Panel Evaluation of Emollients

This protocol outlines a method for a trained sensory panel to evaluate the skin feel of
emollients like oleyl oleate.
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Panelist Training:

Train a panel of 10-15 individuals to identify and quantify specific sensory attributes of
emollients.

Provide reference standards for each attribute to calibrate the panelists.

Attributes for Evaluation:

Spreadability: Ease of application and spreading on the skin.

Oiliness/Greasiness: Perception of an oily or fatty residue.

Absorbency/Residue: Amount of product remaining on the skin surface after a set time.
Stickiness/Tackiness: The adhesive feeling on the skin.

Slipperiness: The ease of movement of the fingers over the skin.

Softness: The perceived smoothness of the skin after application.

Procedure:

Provide panelists with a standardized amount of each emollient sample.
Instruct them to apply the sample to a designated area of their forearm.

Panelists will then rate the intensity of each attribute on a structured scale (e.g., a 10-point
scale).

Ensure a washout period with a neutral cleanser and water between evaluating different
samples to prevent sensory fatigue.

Diagram: Workflow for Emollient Evaluation
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Caption: A comprehensive workflow for the evaluation of cosmetic emollients.

Benefits of Oleyl Oleate in Formulations

The inclusion of oleyl oleate in cosmetic and pharmaceutical formulations offers a range of
benefits that contribute to both product performance and consumer appeal.

Diagram: Logical Relationships of Emollient Benefits
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Caption: Logical flow of benefits from oleyl oleate's properties to product applications.

Safety and Regulatory Information

Oleyl oleate is generally considered safe for use in cosmetic products and is well-tolerated by
most skin types.[1] It is non-comedogenic, making it suitable for formulations intended for acne-

prone skin.[1] As with any cosmetic ingredient, it is recommended to perform a patch test
before widespread use.

Conclusion

Oleyl oleate is a versatile and effective emollient that can significantly enhance the sensory
and functional properties of a wide range of cosmetic and pharmaceutical formulations. Its
favorable safety profile and natural origin make it a desirable ingredient for modern product
development. The protocols and data presented in these application notes provide a framework
for formulators to effectively utilize and evaluate oleyl oleate in their products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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